Cas no 1013785-72-2 (N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide)
N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-2,5-dimethylpyrazole-3-carboxamide
- N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide
-
- Inchi: 1S/C14H12FN5O2/c1-8-7-11(20(2)19-8)12(21)16-14-18-17-13(22-14)9-3-5-10(15)6-4-9/h3-7H,1-2H3,(H,16,18,21)
- InChI Key: NPEMAYLQZDGFFF-UHFFFAOYSA-N
- SMILES: N1=C(C)C=C(C(NC2=NN=C(C3=CC=C(F)C=C3)O2)=O)N1C
N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2447-0160-2μmol |
N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide |
1013785-72-2 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2447-0160-5μmol |
N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide |
1013785-72-2 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2447-0160-10μmol |
N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide |
1013785-72-2 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2447-0160-20μmol |
N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide |
1013785-72-2 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2447-0160-1mg |
N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide |
1013785-72-2 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2447-0160-2mg |
N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide |
1013785-72-2 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2447-0160-3mg |
N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide |
1013785-72-2 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2447-0160-4mg |
N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide |
1013785-72-2 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2447-0160-5mg |
N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide |
1013785-72-2 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2447-0160-10mg |
N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide |
1013785-72-2 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide Related Literature
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
Additional information on N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide
Recent Advances in the Study of N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide (CAS: 1013785-72-2)
The compound N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide (CAS: 1013785-72-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.
Recent studies have highlighted the role of this compound as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The structural features of the molecule, including the 1,3,4-oxadiazole and pyrazole moieties, contribute to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the molecular interactions between this compound and its biological targets.
In vitro and in vivo studies have demonstrated promising results, with the compound exhibiting significant efficacy in reducing tumor growth and inflammation in preclinical models. Notably, its pharmacokinetic properties, such as bioavailability and metabolic stability, have been optimized through systematic structural modifications. These findings suggest that N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide holds potential as a lead compound for further drug development.
Further research is needed to explore the full therapeutic potential of this compound, including its safety profile and potential synergies with existing treatments. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
1013785-72-2 (N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)